1-Ethynylcyclohexyl benzoate
Overview
Description
1-Ethynylcyclohexyl benzoate is a useful research compound. Its molecular formula is C15H16O2 and its molecular weight is 228.29 g/mol. The purity is usually 95%.
The exact mass of the compound 1-Ethynylcyclohexyl benzoate is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 59917. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1-Ethynylcyclohexyl benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Ethynylcyclohexyl benzoate including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
23293-77-8 |
|---|---|
Product Name |
1-Ethynylcyclohexyl benzoate |
Molecular Formula |
C15H16O2 |
Molecular Weight |
228.29 g/mol |
IUPAC Name |
(1-ethynylcyclohexyl) benzoate |
InChI |
InChI=1S/C15H16O2/c1-2-15(11-7-4-8-12-15)17-14(16)13-9-5-3-6-10-13/h1,3,5-6,9-10H,4,7-8,11-12H2 |
InChI Key |
PSCIBDKASFWWDB-UHFFFAOYSA-N |
SMILES |
C#CC1(CCCCC1)OC(=O)C2=CC=CC=C2 |
Canonical SMILES |
C#CC1(CCCCC1)OC(=O)C2=CC=CC=C2 |
Other CAS RN |
23293-77-8 |
Origin of Product |
United States |
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